1,1-Diphenyl-3-(1,3-thiazol-2-yl)urea

• Molecular Formula: C16H13N3OS
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 1,1-diphenyl-3-(1,3-thiazol-2-yl)urea
• InChI: InChI=1S/C16H13N3OS/c20-16(18-15-17-11-12-21-15)19(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H,(H,17,18,20)
• InChI Key: UBPNKRLGTAIRBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)NC3=NC=CS3

Description

1,1-Diphenyl-3-(1,3-thiazol-2-yl)urea is a synthetic urea derivative characterized by two phenyl groups at the N1 position and a 1,3-thiazol-2-yl substituent at the N3 position. This compound belongs to a broader class of aryl-thiazolylureas, which are notable for their diverse biological activities, including enzyme inhibition and antimicrobial properties. The structural uniqueness of this compound lies in its diphenyl substitution, which enhances lipophilicity and may influence binding interactions with hydrophobic pockets in target proteins.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1-Diphenyl-3-(1,3-thiazol-2-yl)urea typically involves the reaction of thiazole derivatives with diphenylurea. One common method is the condensation reaction between 2-aminothiazole and diphenyl isocyanate under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with the addition of a base like triethylamine to facilitate the reaction .

Industrial Production Methods

Industrial production of 1,1-Diphenyl-3-(1,3-thiazol-2-yl)urea follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient mixing and reaction. The reaction conditions are optimized to achieve high yields and purity of the final product. Purification steps such as recrystallization or chromatography are employed to obtain the desired compound .

Chemical Reactions Analysis

Types of Reactions

1,1-Diphenyl-3-(1,3-thiazol-2-yl)urea undergoes various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction of the compound can lead to the formation of thiazolidine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles such as amines or thiols are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, thiazolidine derivatives, and various substituted thiazole derivatives .

Scientific Research Applications

1,1-Diphenyl-3-(1,3-thiazol-2-yl)urea has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits antimicrobial, antifungal, and antiviral activities, making it a potential candidate for drug development.

Medicine: It has shown promise in anticancer, anti-inflammatory, and neuroprotective studies.

Industry: The compound is used in the development of agrochemicals, dyes, and photographic sensitizers.

Mechanism of Action

The mechanism of action of 1,1-Diphenyl-3-(1,3-thiazol-2-yl)urea involves its interaction with various molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, leading to the modulation of biochemical pathways. For example, it can inhibit the activity of certain enzymes involved in microbial growth, leading to its antimicrobial effects. Additionally, the compound can induce apoptosis in cancer cells by interacting with cellular signaling pathways .

Comparison with Similar Compounds

Table 1: Key Parameters of Selected Urea Derivatives

Compound	Molecular Weight (g/mol)	Key Functional Groups	Biological Activity (IC₅₀/EC₅₀)	Selectivity Notes
1,1-Diphenyl-3-(thiazol-2-yl)urea	312.38	Diphenyl, thiazole	Not reported	Likely high lipophilicity
1-Phenyl-3-(thiazol-2-yl)urea	219.27	Phenyl, thiazole	Lab use only	Lower steric hindrance
GAX	~450 (estimated)	Sulfonamide, pyridinylpiperazine	10–50 nM (bacterial PheRS)	Bacterial vs. mammalian PheRS
1-[3-(Oxadiazolyl)sulfanylpropyl]-3-(thiazol-2-yl)urea	369.46	Oxadiazole, sulfanylpropyl	Not reported	Enhanced metabolic stability

Mechanistic and Selectivity Insights

• Thiazolylurea Core : Common across analogs, critical for hydrogen bonding with enzyme active sites (e.g., PheRS). The thiazole nitrogen participates in key interactions .
• This contrasts with mono-phenyl analogs, which may fit narrower pockets .
• Sulfonamide and Heterocyclic Additions : In GAX and indole-containing analogs, extended substituents enhance target engagement but may limit bioavailability due to higher molecular weight .